Cas no 89205-01-6 (4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester)
89205-01-6 structure
Product Name:4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
CAS No:89205-01-6
MF:C12H11NO4
MW:233.220043420792
CID:608898
PubChem ID:13290641
Update Time:2025-04-19
4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
- methyl 5-(4-methoxyphenyl)-1,3-oxazole-4-carboxylate
- DTXSID00535004
- 89205-01-6
- Methyl 5-(4-methoxyphenyl)oxazole-4-carboxylate
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- Inchi: 1S/C12H11NO4/c1-15-9-5-3-8(4-6-9)11-10(12(14)16-2)13-7-17-11/h3-7H,1-2H3
- InChI Key: HQGKCHIEKSCBMV-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)OC)=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 233.06880783g/mol
- Monoisotopic Mass: 233.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.6Ų
4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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